Cas no 2030426-54-9 (C-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride)

• Product Name: C-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride
• CAS No: 2030426-54-9
• MF: C₁₀H₁₂ClN₃O₂
• MW: 241.674180984497
• MDL: MFCD31714255
• CID: 5173003
• Update Time: 2026-03-04

C-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• C-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride

• MDL： MFCD31714255
• Inchi： 1S/C10H11N3O2.ClH/c1-14-8-4-2-7(3-5-8)10-13-12-9(6-11)15-10;/h2-5H,6,11H2,1H3;1H
• InChI Key： QQOURCOADVLLMI-UHFFFAOYSA-N
• SMILES： Cl.O1C(CN)=NN=C1C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 195
• Topological Polar Surface Area: 74.2

Additional information on C-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride

Introduction to C-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride (CAS No. 2030426-54-9)

C-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride (CAS No. 2030426-54-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 4-methoxyphenyl group and the methylamine hydrochloride moiety further enhances its potential therapeutic applications.

The chemical structure of C-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride is characterized by a central oxadiazole ring, which is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom. The 4-methoxyphenyl substituent provides additional aromaticity and electron-donating properties, while the methylamine hydrochloride group introduces a basic amine functionality. These structural features collectively contribute to the compound's unique pharmacological profile.

In recent years, extensive research has been conducted to explore the biological activities of C-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, C-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride has also demonstrated significant antimicrobial activity against a wide range of bacterial strains. Research has indicated that it can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, making it a promising candidate for developing new antibiotics to combat multidrug-resistant infections.

In the realm of cancer research, this compound has shown promising anticancer activity by inducing apoptosis in various cancer cell lines. Studies have reported that it can selectively target and kill cancer cells while sparing normal cells, thereby minimizing potential side effects. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival.

The synthesis of C-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride typically involves multi-step reactions starting from readily available starting materials. The key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent introduction of the 4-methoxyphenyl and methylamine hydrochloride groups. Optimization of these synthetic routes has led to improved yields and purity levels, facilitating large-scale production for preclinical and clinical studies.

The pharmacokinetic properties of C-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profile. Preclinical data indicate that it exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

In conclusion, C-[5-(4-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-methylamine hydrochloride (CAS No. 2030426-54-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.